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Compound of Interest

Compound Name: 2-Amino-3-bromopyridine

Cat. No.: B076627 Get Quote

Application Notes and Protocols for the Synthesis of 2-Acylamido-3-bromopyridines from 2-
Amino-3-bromopyridine

This document provides detailed application notes and experimental protocols for the synthesis

of 2-acylamido-3-bromopyridines, valuable intermediates in drug discovery and development,

from the readily available starting material, 2-amino-3-bromopyridine. These protocols are

intended for researchers, scientists, and professionals in the field of medicinal chemistry and

organic synthesis.

Introduction
2-Acylamido-3-bromopyridines serve as versatile scaffolds in the synthesis of a wide range of

biologically active molecules. The presence of the acylamido group, the bromine atom, and the

pyridine nitrogen offers multiple points for further functionalization, enabling the exploration of

diverse chemical space. The acylation of the 2-amino group is a fundamental transformation

that allows for the introduction of various functionalities, thereby modulating the

physicochemical and pharmacological properties of the resulting compounds.

General Reaction Scheme
The synthesis of 2-acylamido-3-bromopyridines is typically achieved through the N-acylation of

2-amino-3-bromopyridine with a suitable acylating agent, such as an acyl chloride or an acid

anhydride, often in the presence of a base.
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Experimental Workflow for the Synthesis of 2-Acylamido-3-bromopyridines

Reaction Setup
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Cool to 0 °C
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Monitor by TLC

Quench Reaction
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or Chromatography

K

Characterization
(NMR, MS, etc.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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